Cas no 785804-17-3 (Abarelix Acetate)

Abarelix Acetate is a synthetic decapeptide antagonist of gonadotropin-releasing hormone (GnRH) receptors. It is used clinically to suppress testosterone production in advanced prostate cancer. Its key advantages include rapid onset of action, direct antagonism without initial hormone surge, and reversible suppression of gonadotropins. The acetate salt form enhances solubility and stability for pharmaceutical use.

Abarelix Acetate structure

Product name:Abarelix Acetate

CAS No:785804-17-3

MF:C₇₄H₉₉ClN₁₄O₁₆

MW:1476.11507725716

CID:4762761

Abarelix Acetate Chemical and Physical Properties

Names and Identifiers

- Abarelix Acetate
- Abarelix (Acetate)
- N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-N-methyl-L-tyrosyl-D-asparaginyl-L-leucyl-N6-(1-methylethyl)-L-lysyl-L-prolyl-D-alaninamide, acetate salt
- PPI 149 acetate
- 6068AH
- C72H95ClN14O14.C2H4O2
- Inchi： 1S/C72H95ClN14O14.C2H4O2/c1-41(2)32-54(64(93)80-53(17-10-11-30-77-42(3)4)72(101)87-31-13-18-60(87)69(98)78-43(5)63(75)92)81-68(97)58(38-62(74)91)84-70(99)61(37-46-22-27-52(90)28-23-46)86(7)71(100)59(40-88)85-67(96)57(36-48-14-12-29-76-39-48)83-66(95)56(34-45-20-25-51(73)26-21-45)82-65(94)55(79-44(6)89)35-47-19-24-49-15-8-9-16-50(49)33-47;1-2(3)4/h8-9,12,14-16,19-29,33,39,41-43,53-61,77,88,90H,10-11,13,17-18,30-32,34-38,40H2,1-7H3,(H2,74,91)(H2,75,92)(H,78,98)(H,79,89)(H,80,93)(H,81,97)(H,82,94)(H,83,95)(H,84,99)(H,85,96);1H3,(H,3,4)/t43-,53+,54+,55-,56-,57-,58-,59+,60+,61+;/m1./s1
- InChI Key： ZRHCGBCCWJPSQF-JOOIWXSYSA-N
- SMILES： ClC1C=CC(=CC=1)C[C@H](C(N[C@H](CC1C=NC=CC=1)C(N[C@@H](CO)C(N(C)[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](CC(N)=O)C(N[C@@H](CC(C)C)C(N[C@@H](CCCCNC(C)C)C(N1CCC[C@H]1C(N[C@@H](C(N)=O)C)=O)=O)=O)=O)=O)=O)=O)=O)NC([C@@H](CC1C=CC2C=CC=CC=2C=1)NC(C)=O)=O.OC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 14
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 105
Rotatable Bond Count: 38
Complexity: 2800
Topological Polar Surface Area: 462

Experimental Properties

Color/Form: A crystalline solid

Abarelix Acetate Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Abarelix Acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Biosynth	KGB80417-10 mg	Abarelix (acetate)	785804-17-3		10mg	$499.00	2023-01-04
Biosynth	KGB80417-100 mg	Abarelix (acetate)	785804-17-3		100MG	$2,396.00	2023-01-04
1PlusChem	1P01LJGY-25mg	N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-N-methyl-L-tyrosyl-D-asparaginyl-L-leucyl-N	785804-17-3	≥95%	25mg	$349.00	2024-04-21
1PlusChem	1P01LJGY-1mg	N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-N-methyl-L-tyrosyl-D-asparaginyl-L-leucyl-N	785804-17-3	≥95%	1mg	$64.00	2024-04-21
Biosynth	KGB80417-5 mg	Abarelix (acetate)	785804-17-3		5mg	$311.85	2023-01-04
Biosynth	KGB80417-25 mg	Abarelix (acetate)	785804-17-3		25mg	$935.50	2023-01-04
Biosynth	KGB80417-50 mg	Abarelix (acetate)	785804-17-3		50mg	$1,497.00	2023-01-04
1PlusChem	1P01LJGY-10mg	N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-N-methyl-L-tyrosyl-D-asparaginyl-L-leucyl-N	785804-17-3	≥95%	10mg	$175.00	2024-04-21
1PlusChem	1P01LJGY-5mg	N-acetyl-3-(2-naphthalenyl)-D-alanyl-4-chloro-D-phenylalanyl-3-(3-pyridinyl)-D-alanyl-L-seryl-N-methyl-L-tyrosyl-D-asparaginyl-L-leucyl-N	785804-17-3	≥95%	5mg	$113.00	2024-04-21